Cas no 927019-63-4 (N,N'-dimethyl-15-(methylimino)-2,6,10,14,16-pentaazaheptadecanimidamide)

• Product Name: N,N'-dimethyl-15-(methylimino)-2,6,10,14,16-pentaazaheptadecanimidamide
• CAS No: 927019-63-4
• Molecular Formula: C₁₅H₃₆N₈
• Molecular Weight: 328.499941825867
• CID: 4665696
• PubChem ID: 16047167

N,N'-dimethyl-15-(methylimino)-2,6,10,14,16-pentaazaheptadecanimidamide Properties

Names and Identifiers

• Lysine-specific Demethylase Inhibitor (1C)
• LSD1 Inhibitor - CAS 927019-63-4 - Calbiochem
• 2,6,10,14,16-Pentaazaheptadecanimidamide, N,N'-dimethyl-15-(methylimino)-
• N1,N1,N15,N15-Tetramethyl-2,6,10,14-tetraazapentadecanediimidamide, tetrahydrochloride
• LSD1 inhibitor-1
• BDBM50396013
• (E,E)-1,1'-((Propane-1,3-diylbis(azanediyl))bis(propane-3,1-diyl))bis(2,3-dimethylguanidine)
• N,N'-dimethyl-15-(methylimino)-2,6,10,14,16-pentaazaheptadecanimidamide
• 1234494-75-7
• 927019-63-4
• CHEMBL1198896
• SCHEMBL10045220
• PD053766
• SCHEMBL3507348
• 1-[3-[3-[3-[(N,N'-dimethylcarbamimidoyl)amino]propylamino]propylamino]propyl]-2,3-dimethylguanidine

• InChIKey： UECHIPVWNJCQJH-UHFFFAOYSA-N
• Inchi： 1S/C15H36N8/c1-16-14(17-2)22-12-6-10-20-8-5-9-21-11-7-13-23-15(18-3)19-4/h20-21H,5-13H2,1-4H3,(H2,16,17,22)(H2,18,19,23)
• SMILES： C(NC)(=NC)NCCCNCCCNCCCNC(=NC)NC

Computed Properties

• Exact Mass: 328.30629318g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 328.30629318g/mol
• Heavy Atom Count: 23
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines